Cas no 548486-67-5 (3-(3-ISOPROPYL-PHENOXY)-PHENYLAMINE)

• Product Name: 3-(3-ISOPROPYL-PHENOXY)-PHENYLAMINE
• CAS No: 548486-67-5
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 942972
• PubChem ID: 11107085
• Update Time: 2025-04-19

3-(3-ISOPROPYL-PHENOXY)-PHENYLAMINE Chemical and Physical Properties

Names and Identifiers

• 3-(3-ISOPROPYL-PHENOXY)-PHENYLAMINE
• 3-(3-propan-2-ylphenoxy)aniline
• DTXSID20455457
• 548486-67-5
• AKOS017559987
• 3-(3-Isopropylphenoxy)aniline

• MDL： MFCD06656962
• Inchi： 1S/C15H17NO/c1-11(2)12-5-3-7-14(9-12)17-15-8-4-6-13(16)10-15/h3-11H,16H2,1-2H3
• InChI Key： YEPXVNWZIXFZLZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.2Ų